Cas no 107096-09-3 (3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid)

• Product Name: 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid
• CAS No: 107096-09-3
• MF: C₉H₇NO₃
• MW: 177.156782388687
• MDL: MFCD15144176
• CID: 97318
• PubChem ID: 21793315
• Update Time: 2025-06-08

3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid
• 3-Methylfuro[3,2-b]pyridine-2-carboxylic acid
• Furo[3,2-b]pyridine-2-carboxylic acid, 3-methyl-
• 3-methyl-furo[3,2-b]-pyridine-2-carboxylic acid
• 3-methylfuro< 3,2-b> pyridine-2-carboxylic acid
• ACMC-20maut
• CTK0G3129
• I14-12159
• SureCN4140971
• 107096-09-3
• CNUBKCREEQZXNE-UHFFFAOYSA-N
• AKOS015899433
• SCHEMBL4140971
• DTXSID60618160
• 3-methylfuro[3,2-b]pyridine-2-carboxylicacid
• FT-0761834

• MDL： MFCD15144176
• Inchi： 1S/C9H7NO3/c1-5-7-6(3-2-4-10-7)13-8(5)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： CNUBKCREEQZXNE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2=C1C=CC=N2

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid

Introduction to 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid (CAS No. 107096-09-3)

3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service number 107096-09-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fused pyridine-furan derivatives, a structural motif known for its broad spectrum of biological activities. The presence of both a furan ring and a pyridine ring in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural uniqueness of 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid lies in its fused bicyclic system, which combines the aromaticity of the pyridine ring with the electron-deficient nature of the furan moiety. This combination facilitates diverse interactions with biological targets, including enzymes and receptors. The methyl substituent at the 3-position further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These structural features have made this compound a subject of extensive investigation in synthetic chemistry and drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their inherent biological activity and structural diversity. 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid has been explored as a key intermediate in the synthesis of various bioactive molecules. Its carboxylic acid functionality at the 2-position provides a reactive site for further derivatization, enabling the construction of more complex structures with tailored biological properties.

One of the most compelling aspects of 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid is its potential application in the development of drugs targeting neurological disorders. Studies have shown that derivatives of this compound exhibit promising effects on neurotransmitter systems, suggesting their utility in treating conditions such as epilepsy and neurodegenerative diseases. The ability to modulate these systems without causing significant side effects is a critical factor in drug design, and 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid offers a promising starting point for such investigations.

The synthesis of 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. One common approach involves the condensation of furfural with methylamine followed by cyclization and oxidation steps to introduce the carboxylic acid group. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production.

The pharmacological evaluation of 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and pain pathways. Additionally, its interaction with membrane-bound receptors has been explored, providing insights into its potential as an analgesic agent. These findings have laid the groundwork for further preclinical studies to assess its therapeutic efficacy and safety profile.

The role of computational chemistry in understanding the behavior of 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid cannot be overstated. Advanced computational techniques such as molecular docking and quantum mechanical calculations have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations not only aid in rationalizing experimental observations but also guide the design of more potent derivatives by identifying key structural features that enhance binding affinity.

Recent advancements in green chemistry have also influenced the synthesis of 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods that employ recyclable catalysts have been explored to improve efficiency while adhering to principles of sustainability.

The future prospects for 3-methyl-Furo[3,2-b]pyridine-2-carboxylic acid are promising, with ongoing research focusing on expanding its applications in drug discovery. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design platforms, scientists are poised to uncover new therapeutic possibilities for this versatile compound.

In conclusion, 3-methyl-Furo[3, 2-b]pyridine- 2-carboxylic acid (CAS No. 107096-09- 3) represents a significant contribution to pharmaceutical chemistry due to its unique structure and broad range of potential applications. The continued exploration of this compound holds great promise for advancing our understanding of heterocyclic pharmacophores and developing novel therapeutic agents.